Cas no 72966-20-2 (2,4-Dibenzyl-5-oxothiadiazolidine-3-thione)

• Product Name: 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione
• CAS No: 72966-20-2
• MF: C₁₆H₁₅N₂OS₂
• MW: 315.433100938797
• CID: 551375
• PubChem ID: 22507184
• Update Time: 2025-10-18

2,4-Dibenzyl-5-oxothiadiazolidine-3-thione Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazolidin-5-one,2,4-bis(phenylmethyl)-3-thioxo-
• 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione
• 2,4-Bis(phenylMethyl)-3-thioxo-1,2,4-thiadiazolidin-5-one
• 2,4-dibenzyl-3-thioxo-[1,2,4]thiadiazolidin-5-one
• 2,4-Dibenzyl-3-thioxo-1,2,4-thiadiazolidin
• 2,4-Dibenzyl-3-thioxo-1,2,4-thiadiazolidin-5-on
• 2,4-dibenzyl-5-oxo-1,2,4-thiadiazolidine-3-thione
• GSK-3b Inhibitor III
• GSK-3InhibitorIII
• 2,4-dibenzyl-3-sulfanylidenethiadiazolidin-3-ium-5-one
• 72966-20-2
• SCHEMBL143182
• 1,2,4-Thiadiazolidin-5-one, 2,4-bis(phenylmethyl)-3-thioxo-

• Inchi： 1S/C16H15N2OS2/c19-16-15(11-13-7-3-1-4-8-13)18(20)17(21-16)12-14-9-5-2-6-10-14/h1-10,15H,11-12H2/q+1
• InChI Key： WVWWLDYCHMUQRH-UHFFFAOYSA-N
• SMILES： S1C(C(CC2C=CC=CC=2)[N+](N1CC1C=CC=CC=1)=S)=O

Computed Properties

• Exact Mass: 315.06300
• Monoisotopic Mass: 315.06258045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Melting Point: 91-95°C
• PSA: 90.06000
• LogP: 3.49360

2,4-Dibenzyl-5-oxothiadiazolidine-3-thione Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione

Comprehensive Overview of 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione (CAS No. 72966-20-2)

2,4-Dibenzyl-5-oxothiadiazolidine-3-thione (CAS No. 72966-20-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This heterocyclic compound belongs to the thiadiazolidine family, characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of benzyl groups at the 2 and 4 positions, along with a thione functional group, contributes to its distinct reactivity and potential applications.

In recent years, the demand for sulfur-containing heterocycles like 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its bioactive potential, as similar compounds have demonstrated antimicrobial, anti-inflammatory, and enzyme-inhibitory properties. The compound's CAS No. 72966-20-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

The synthesis of 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione typically involves multi-step organic reactions, including condensation and cyclization processes. Its molecular stability and solubility in organic solvents make it a versatile intermediate for further chemical modifications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, which are essential for research reproducibility.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for compounds like 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione. Green chemistry principles, such as solvent-free reactions or catalytic approaches, are being investigated to reduce environmental impact. This aligns with global initiatives to minimize waste and energy consumption in industrial processes, a subject frequently searched in academic and industry forums.

Another area of interest is the compound's potential role in crop protection. Given the rising concerns over pesticide resistance and environmental toxicity, agrochemical researchers are evaluating thiadiazolidine derivatives as eco-friendly alternatives. The benzyl substituents in CAS No. 72966-20-2 may enhance lipophilicity, improving bioavailability in target organisms while reducing non-target effects.

From a commercial perspective, 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione is often sourced for custom synthesis and contract research projects. Suppliers and manufacturers emphasize its high purity grades (>98%) to meet the stringent requirements of pharmaceutical and agrochemical applications. The compound's safety data and handling protocols are also critical considerations for laboratories and production facilities.

In summary, 2,4-Dibenzyl-5-oxothiadiazolidine-3-thione (CAS No. 72966-20-2) represents a promising scaffold in medicinal and agricultural chemistry. Its structural features and functional versatility continue to inspire innovative research, addressing contemporary challenges in drug development and sustainable agriculture. As scientific inquiries evolve, this compound is likely to remain a focal point for interdisciplinary studies.